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Compound of Interest

Compound Name:

tert-Butyl 2-(3-

fluorophenyl)propan-2-

ylcarbamate

CAS No.: 689232-63-1

Cat. No.: B2798596

Get Quote

Primary Compound Identity:tert-Butyl (1-(4-fluorophenyl)propan-2-yl)carbamate Common

Designation:N-Boc-4-Fluoroamphetamine (N-Boc-4-FA)

Executive Summary & Chemical Identity
The molecular formula C₁₄H₂₀FNO₂ represents a carbamate-protected amine. In the context of

pharmaceutical research and forensic standards, this structure most frequently corresponds to

the tert-butoxycarbonyl (Boc) protected form of 4-Fluoroamphetamine (4-FA). This protection

strategy is employed to mask the reactive primary amine during multi-step synthesis or to

increase lipophilicity for analytical separation.
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Property Specification

IUPAC Name
tert-Butyl (1-(4-fluorophenyl)propan-2-

yl)carbamate

Molecular Formula C₁₄H₂₀FNO₂

Molecular Weight 253.32 g/mol

Exact Mass 253.1478 g/mol

Core Scaffold Fluorinated Phenylpropylamine

Functional Group Carbamate (Urethane)

Isomeric Variations
N-Boc-2-FA, N-Boc-3-FA, N-Boc-N-methyl-4-

fluorophenethylamine

Structural Elucidation & Molecular Geometry
The C₁₄H₂₀FNO₂ molecule is constructed from three distinct structural domains: the fluorinated

aromatic ring, the aliphatic propyl chain, and the bulky tert-butyl carbamate moiety.

Fragment Analysis
Fluorophenyl Ring (C₆H₄F): A benzene ring substituted with a fluorine atom. The high

electronegativity of fluorine (3.98 Pauling) induces a strong dipole moment and metabolic

resistance at the para position.

Propyl Backbone (-CH₂-CH(CH₃)-): A chiral alkyl chain linking the aromatic ring to the

nitrogen. The presence of the chiral center at the C2 position creates two enantiomers: (S)

and (R).

Boc-Carbamate Group (-NH-CO-O-C(CH₃)₃): A bulky, acid-labile protecting group. The tert-

butyl group provides significant steric hindrance, preventing nucleophilic attacks on the

nitrogen.

Stereochemistry
The molecule possesses one stereocenter at the alpha-carbon (C2 of the propyl chain).
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(S)-Enantiomer: Derived from (S)-4-Fluoroamphetamine.

(R)-Enantiomer: Derived from (R)-4-Fluoroamphetamine.

Note: Synthetic batches are often racemic unless chiral resolution is performed on the

precursor amine.

Structural Visualization (DOT Diagram)
The following diagram illustrates the hierarchical composition of the molecule.
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Figure 1: Structural decomposition of N-Boc-4-Fluoroamphetamine showing the three primary

pharmacophores.

Physicochemical Properties
Understanding the physical behavior of C₁₄H₂₀FNO₂ is essential for purification and handling.
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Parameter Value / Description Causality/Relevance

Molecular Weight 253.32 g/mol

Calculated from atomic

weights: C(12.01)14 +

H(1.008)20 + F(19.00)1 +

N(14.01)1 + O(16.00)*2.

Physical State White Solid or Viscous Oil

The Boc group disrupts

intermolecular hydrogen

bonding compared to the free

amine, often lowering the

melting point.

LogP (Predicted) ~3.2 - 3.5

High lipophilicity due to the

tert-butyl group and

fluorination, making it soluble

in organic solvents (DCM,

EtOAc) but insoluble in water.

pKa N/A (Non-basic)

The lone pair on the nitrogen is

delocalized into the carbonyl,

rendering the molecule non-

basic compared to the parent

amine (pKa ~9.9).

Synthesis & Formation Protocol
The synthesis of C₁₄H₂₀FNO₂ is a standard amine protection reaction. It is typically formed by

reacting 4-fluoroamphetamine with Di-tert-butyl dicarbonate (Boc₂O).

Reaction Mechanism
The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine

attacks the carbonyl carbon of the Boc anhydride, displacing tert-butanol and CO₂.

Reaction Equation:

Experimental Workflow
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This protocol ensures high yield and purity.

Preparation: Dissolve 1.0 eq of 4-Fluoroamphetamine (hydrochloride salt) in

Dichloromethane (DCM).

Neutralization: Add 1.5 eq of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to

liberate the free base.

Addition: Cool to 0°C. Dropwise add 1.1 eq of Di-tert-butyl dicarbonate (Boc₂O) dissolved in

DCM.

Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor via TLC

(Silica, 20% EtOAc/Hexane).

Workup: Wash organic layer with 1M HCl (to remove unreacted amine), saturated NaHCO₃,

and Brine.

Isolation: Dry over MgSO₄, filter, and concentrate in vacuo.

Synthesis Logic Diagram
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Figure 2: Step-wise synthetic pathway for the formation of the carbamate.

Analytical Characterization
To validate the identity of C₁₄H₂₀FNO₂, researchers must employ spectroscopic techniques.

The following data points are characteristic of this specific carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 400 MHz):

δ 1.44 (s, 9H): The intense singlet of the tert-butyl group is the diagnostic signature of the

Boc moiety.

δ 1.10 (d, 3H): Doublet corresponding to the terminal methyl group of the propyl chain.
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δ 2.60–2.80 (m, 2H): Benzylic protons (-CH₂-).

δ 3.85 (br s, 1H): Methine proton (-CH-) adjacent to the nitrogen.

δ 4.50 (br s, 1H): Carbamate NH proton (exchangeable).

δ 6.95–7.15 (m, 4H): Aromatic protons showing the characteristic splitting pattern of a

para-substituted fluorobenzene.

¹⁹F NMR:

δ -116.0 ppm: Single peak indicating the fluorine atom attached to the benzene ring.

Infrared Spectroscopy (IR)
1680–1705 cm⁻¹: Strong C=O stretching vibration (Carbamate Carbonyl). This distinguishes

the carbamate from the starting amine (which lacks C=O).

3350 cm⁻¹: N-H stretching vibration.

Mass Spectrometry (GC-MS)
Molecular Ion: Weak or absent [M]⁺ at m/z 253.

Base Peak: Often m/z 57 (tert-butyl cation) or m/z 136 (fluorophenylpropene fragment) due

to the labile nature of the Boc group under electron impact (EI).

Deprotection & Reactivity
The utility of C₁₄H₂₀FNO₂ lies in its reversibility. The Boc group can be removed to regenerate

the amine or to allow for further functionalization.

Deprotection Protocol:

Dissolve C₁₄H₂₀FNO₂ in DCM.

Add Trifluoroacetic acid (TFA) (1:1 v/v ratio).

Stir for 1 hour at room temperature.
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Evaporate TFA/DCM to yield the amine trifluoroacetate salt.

Causality: The acidic environment protonates the carbamate oxygen, leading to the elimination

of the tert-butyl cation (as isobutylene) and decarboxylation, cleanly regenerating the amine [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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